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Compound of Interest

Compound Name:
4-Chloro-2-

(methylsulfonyl)benzoic acid

Cat. No.: B130791 Get Quote

An In-Depth Technical Guide to 4-Chloro-2-(methylsulfonyl)benzoic Acid

Introduction
4-Chloro-2-(methylsulfonyl)benzoic acid is a significant organic compound utilized primarily

as a building block and intermediate in the synthesis of more complex molecules, particularly in

the pharmaceutical and chemical research sectors. Its structure, featuring a benzoic acid core

with chloro and methylsulfonyl substituents, provides versatile reaction sites for developing

novel compounds. This technical guide offers a comprehensive overview of its chemical

identity, properties, synthesis protocols, and applications for researchers, scientists, and

professionals in drug development.

Chemical Identity and Structure
The definitive identifier for 4-Chloro-2-(methylsulfonyl)benzoic acid is its CAS (Chemical

Abstracts Service) Registry Number.

CAS Number: 142994-03-4[1][2][3]

Molecular Formula: C8H7ClO4S[1][4]

Synonyms: 4-chloro-2-methylsulfonylbenzoic acid[4]
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The structure consists of a benzene ring substituted with a carboxylic acid group, a chlorine

atom at position 4, and a methylsulfonyl group at position 2.

Caption: 2D structure of 4-Chloro-2-(methylsulfonyl)benzoic acid.

Physicochemical Properties
A summary of the key physical and chemical properties is presented below. This data is

essential for handling, storage, and application in experimental settings.

Property Value Reference

Molecular Weight 234.66 g/mol [5]

Appearance
White to almost white powder

or crystal
[1]

Purity
>97% or >98% depending on

supplier
[1][3]

InChI Key
VACSKKVZIVNUDP-

UHFFFAOYSA-N
[4]

SMILES

CS(=O)

(=O)C1=C(C=CC(=C1)Cl)C(=

O)O

[4]

Storage Room temperature, sealed well [1]

Synthesis and Experimental Protocols
Several synthetic routes for the isomeric compound 2-chloro-4-(methylsulfonyl)benzoic acid

have been documented, which provide insight into potential methodologies. The synthesis of

related structures often involves multi-step chemical reactions, including chlorination,

sulfonation, and oxidation.

Protocol 1: Synthesis from 2-Chloro-4-
(chlorosulfonyl)benzoyl Chloride
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This method describes the synthesis of the isomer 2-chloro-4-(methylsulfonyl)benzoic acid and

provides a relevant procedural framework.

Reaction Setup: A 100 mL round bottom flask is equipped with a reflux condenser,

thermometer, and magnetic stirrer.

Initial Charge: The flask is charged with sodium sulfite (4.6 g, 37 mmol), sodium bicarbonate

(12.3 g, 146 mmol), and 40 mL of water.

Heating and Addition: The slurry is heated to 75°C. 2-chloro-4-(chlorosulfonyl)benzoyl

chloride (10 g, 33 mmol) is added slowly.

First Reaction Stage: The mixture is stirred at 75°C for 2 hours.

Second Reagent Addition: The sodium salt of chloroacetic acid (6.4 g, 55 mmol) is added.

Reflux: The reaction mixture is heated at reflux for 21 hours.

Work-up: The cooled reaction mixture is acidified with dilute HCl and extracted with ethyl

acetate.

Purification: The organic layer is dried with magnesium sulfate and evaporated to dryness,

yielding the product as a white solid.[6]
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Synthesis Workflow from 2-Chloro-4-(chlorosulfonyl)benzoyl Chloride

Start Materials:
2-chloro-4-(chlorosulfonyl)benzoyl chloride

Sodium Sulfite, Sodium Bicarbonate

Mix and heat to 75°C

Stir for 2 hours

Add Sodium Chloroacetate

Reflux for 21 hours

Acidify with HCl

Extract with Ethyl Acetate

Product:
2-Chloro-4-(methylsulfonyl)benzoic acid

Click to download full resolution via product page

Caption: Workflow for synthesis via sulfonation and alkylation.
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Protocol 2: Synthesis from 4-Methylsulfonyltoluene
This patented method outlines a two-step process to produce the isomer 2-chloro-4-

methylsulfonylbenzoic acid.

Step 1: Chlorination: 4-Methylsulfonyltoluene is used as the raw material. It is mixed with a

sulfuric acid solution. Chlorine gas is introduced at 50-90°C to yield 2-chloro-4-

methylsulfonyltoluene.[7]

Step 2: Oxidation: The resulting 2-chloro-4-methylsulfonyltoluene is mixed with a 20-95%

phosphoric acid solution. Oxidation is carried out using 30-68% nitric acid at 140-170°C to

generate the final product, 2-chloro-4-methylsulfonylbenzoic acid.[7]
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Synthesis Workflow from 4-Methylsulfonyltoluene

Raw Material:
4-Methylsulfonyltoluene

Chlorination:
Mix with H₂SO₄

Introduce Cl₂ at 50-90°C

Intermediate:
2-Chloro-4-methylsulfonyltoluene

Oxidation:
Mix with H₃PO₄

Add HNO₃ at 140-170°C

Product:
2-Chloro-4-methylsulfonylbenzoic acid

Click to download full resolution via product page

Caption: Workflow for synthesis via chlorination and oxidation.

Applications in Research and Drug Development
4-Chloro-2-(methylsulfonyl)benzoic acid serves as a crucial intermediate in organic

synthesis. Its primary application lies in its use as a building block for creating more complex,

high-value molecules.
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Pharmaceutical Intermediate: It is identified as a parent API for Vismodegib, an anticancer

drug.[3] This highlights its importance in the synthesis of targeted therapies.

Organic Building Block: The compound is classified under categories such as sulfones,

carboxylic acids, and benzene compounds, indicating its utility in a wide range of chemical

reactions for research and development.[2]

General Intermediate: It is used as a primary and secondary intermediate in various

chemical manufacturing processes.[1]

While direct biological activity is not its primary role, its derivatives are of significant interest.

For instance, other chloro- and sulfonyl-substituted benzoic acid derivatives have been

investigated for antimicrobial, local anesthetic, and anticancer properties, suggesting that

modifications of this core structure can lead to bioactive molecules.[8][9][10][11]

Safety and Handling
Proper handling of 4-Chloro-2-(methylsulfonyl)benzoic acid is critical in a laboratory setting.

Based on safety data for the closely related isomer 2-Chloro-4-(methylsulfonyl)benzoic acid,

the compound is classified as causing serious eye damage.
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Hazard Information Precautionary Measures Reference

GHS Classification
Serious eye damage, Category

1 (H318)
[5][12]

Signal Word Danger [12][13]

Personal Protective Equipment

(PPE)

Wear eye protection/face

protection. Wear appropriate

protective gloves and clothing.

[12][13]

First Aid (Eyes)

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON

CENTER/doctor.

[12][13]

Handling

Avoid contact with skin, eyes,

and clothing. Wash hands

thoroughly after handling.

Ensure adequate ventilation.

[12]

Storage
Keep containers tightly closed

in a dry, well-ventilated place.
[14]

This guide provides a foundational understanding of 4-Chloro-2-(methylsulfonyl)benzoic
acid for scientific and research professionals. The provided data on its properties, synthesis,

and applications should facilitate its effective and safe use in the development of new chemical

entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://bocscichem.lookchem.com/products/CasNo-142994-03-4-4-CHLORO-2--METHYLSULFONYL-BENZOICACID-11189029.html
https://bocscichem.lookchem.com/products/CasNo-142994-03-4-4-CHLORO-2--METHYLSULFONYL-BENZOICACID-11189029.html
https://www.bldpharm.com/products/142994-03-4.html
https://www.anaxlab.com/product/142994-03-4-4-chloro-2-methylsulfonylbenzoic-acid
https://pubchemlite.lcsb.uni.lu/e/compound/2761055
https://pubchemlite.lcsb.uni.lu/e/compound/2761055
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-_methylsulfonyl_benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-_methylsulfonyl_benzoic-acid
https://prepchem.com/2-chloro-4-methylsulfonyl-benzoic-acid/
https://patents.google.com/patent/CN104086466A/en
https://patents.google.com/patent/CN104086466A/en
https://www.benchchem.com/pdf/Potential_Antimicrobial_Applications_of_4_Chloro_3_sulfamoylbenzoic_Acid_A_Technical_Whitepaper.pdf
https://www.researchgate.net/publication/313466101_4-2-Chloroacetamido_Benzoic_Acid_Derivatives_as_Local_Anesthetic_AgentsDesign_Synthesis_and_Characterization
https://www.mdpi.com/1420-3049/26/16/5107
https://www.mdpi.com/1420-3049/26/16/5107
https://www.preprints.org/manuscript/202305.1969
https://www.tcichemicals.com/BE/en/sds/C2726_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC425010010&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/135585?userType=undefined
https://www.benchchem.com/product/b130791#4-chloro-2-methylsulfonyl-benzoic-acid-cas-number-and-structure
https://www.benchchem.com/product/b130791#4-chloro-2-methylsulfonyl-benzoic-acid-cas-number-and-structure
https://www.benchchem.com/product/b130791#4-chloro-2-methylsulfonyl-benzoic-acid-cas-number-and-structure
https://www.benchchem.com/product/b130791#4-chloro-2-methylsulfonyl-benzoic-acid-cas-number-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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